Cas no 1256806-23-1 (2-Trifluoromethyl-8H-pyrano[3,4-b]pyridin-5-one)

• Product Name: 2-Trifluoromethyl-8H-pyrano[3,4-b]pyridin-5-one
• CAS No: 1256806-23-1
• MF: C₉H₆F₃NO₂
• MW: 217.144652843475
• MDL: MFCD18256403
• CID: 4760589
• Update Time: 2025-05-20

2-Trifluoromethyl-8H-pyrano[3,4-b]pyridin-5-one Chemical and Physical Properties

Names and Identifiers

• 2-Trifluoromethyl-8H-pyrano[3,4-b]pyridin-5-one
• A936267
• 2-(trifluoromethyl)-5H,6H,8H-pyrano[3,4-b]pyridin-5-one
• 2-(trifluoromethyl)-6H-pyrano[3,4-b]pyridin-5(8H)-one

• MDL： MFCD18256403
• Inchi： 1S/C9H6F3NO2/c10-9(11,12)8-2-1-5-6(13-8)3-15-4-7(5)14/h1-2H,3-4H2
• InChI Key： PEDUZNHWLXENFS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(COCC=2N=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 267
• XLogP3: 1
• Topological Polar Surface Area: 39.2

Additional information on 2-Trifluoromethyl-8H-pyrano[3,4-b]pyridin-5-one

2-Trifluoromethyl-8H-pyrano[3,4-b]pyridin-5-one: A Comprehensive Overview

The compound with CAS No. 1256806-23-1, commonly referred to as 2-Trifluoromethyl-8H-pyrano[3,4-b]pyridin-5-one, is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and material science. In this article, we will delve into the properties, synthesis, and latest research findings related to this compound.

2-Trifluoromethyl-8H-pyrano[3,4-b]pyridin-5-one is a bicyclic compound characterized by a pyrano[3,4-b]pyridine skeleton with a trifluoromethyl group at the 2-position and a ketone group at the 5-position. The presence of the trifluoromethyl group introduces significant electronic effects, making this compound highly reactive in certain chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

The synthesis of 2-Trifluoromethyl-8H-pyrano[3,4-b]pyridin-5-one involves a multi-step process that typically begins with the preparation of a suitable precursor. Researchers have employed various methodologies, including cyclization reactions and cross-coupling techniques, to achieve high yields and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly accelerate reaction times while maintaining product quality. This has made the compound more accessible for further research and development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-Trifluoromethyl-8H-pyrano[3,4-b]pyridin-5-one with greater accuracy. By leveraging molecular docking studies and quantum mechanical calculations, scientists have identified potential binding sites for this compound on various enzyme targets. These findings suggest that 2-Trifluoromethyl-8H-pyrano[3,4-b]pyridin-5-one may exhibit potent inhibitory effects against key enzymes involved in cancer progression and bacterial infections.

In addition to its pharmacological applications, 2-Trifluoromethyl-8H-pyrano[3,4-b]pyridin-5-one has also been explored for its potential use in materials science. Its rigid bicyclic structure and electron-withdrawing groups make it an attractive candidate for applications in organic electronics. Recent studies have demonstrated its ability to act as a charge transport material in organic light-emitting diodes (OLEDs), showcasing its versatility across multiple disciplines.

The structural uniqueness of 2-Trifluoromethyl-8H-pyrano[3,4-b]pyridin-5-one has also made it a valuable tool in academic research. Chemists have utilized this compound as a model system to study various reaction mechanisms, including nucleophilic aromatic substitution and electrocyclic reactions. These studies have not only deepened our understanding of organic chemistry but also paved the way for the development of new synthetic strategies.

In conclusion, 2-Trifluoromethyl-8H-pyrano[3,4-b]pyridin-5-one (CAS No. 1256806-23-1) is a versatile compound with promising applications across multiple fields. Its unique chemical properties, combined with recent advancements in synthesis and computational modeling, position it as a key player in future research endeavors. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.